![molecular formula C18H25N3O2 B4930990 1-(3-cyclopentylpropanoyl)-4-isonicotinoylpiperazine](/img/structure/B4930990.png)
1-(3-cyclopentylpropanoyl)-4-isonicotinoylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of complex molecules resembling the structure of 1-(3-cyclopentylpropanoyl)-4-isonicotinoylpiperazine often involves innovative methodologies to incorporate diverse functional groups and achieve desired molecular architectures. For example, methodologies leveraging 1,2,3-triazoles as peptide bond isosteres highlight the synthetic versatility required for such complex molecules, showing the effectiveness of triazole-containing analogues in mimicking natural compounds and retaining biological activity (Bock et al., 2007).
Molecular Structure Analysis
The molecular structure of such compounds is intricately related to their synthesis and the strategic incorporation of functional groups to achieve desired properties. The use of cyclopropanes and azomethine imines in synthesis illustrates the complexity and the need for precise molecular structure control in creating compounds with specific configurations and characteristics (Nájera et al., 2015).
Chemical Reactions and Properties
Compounds like 1-(3-cyclopentylpropanoyl)-4-isonicotinoylpiperazine exhibit a range of chemical reactions, underlining their reactivity and interaction with different chemical entities. For instance, the utilization of cyclopropane moieties as the hydride acceptor in internal redox reactions to achieve the synthesis of 1-benzazepines showcases the compound's reactivity and potential for chemical transformations (Suh et al., 2017).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-cyclopentyl-1-[4-(pyridine-4-carbonyl)piperazin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O2/c22-17(6-5-15-3-1-2-4-15)20-11-13-21(14-12-20)18(23)16-7-9-19-10-8-16/h7-10,15H,1-6,11-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIVLXJCGEFXHPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CCC(=O)N2CCN(CC2)C(=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.